Human Gut Microbiota Metabolites
  • Allantoic acid
    Allantoic acid
    • Cat. No.:
    • B017059
    • CAS No.:
    • 102185-22-8
    • Molecular Formula:
    • C4H8N4O4
    • Molecular Weight:
    • 176.13 g/mol
    Description
    Allantoic acid, also known as diureidoacetate or allantoate, belongs to the class of organic compounds known as n-carbamoyl-alpha amino acids. N-carbamoyl-alpha amino acids are compounds containing an alpha amin...
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  • Oleoylethanolamide
    Oleoylethanolamide
    • Cat. No.:
    • B047800
    • CAS No.:
    • 111-58-0
    • Molecular Formula:
    • C20H39NO2
    • Molecular Weight:
    • 325.5 g/mol
    Description
    Oleoyl ethanolamide is an N-(long-chain-acyl)ethanolamine that is the ethanolamide of oleic acid. The monounsaturated analogue of the endocannabinoid anandamide. It has a role as a PPARalpha agonist, an EC 3.5.1...
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  • Spermidine
    Spermidine
    • Cat. No.:
    • B129725
    • CAS No.:
    • 124-20-9
    • Molecular Formula:
    • C7H19N3
    • Molecular Weight:
    • 145.25 g/mol
    Description
    Spermidine is a triamine that is the 1,5,10-triaza derivative of decane. It has a role as a fundamental metabolite, a geroprotector and an autophagy inducer. It is a triamine and a polyazaalkane. It is a conjuga...
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  • Galactose 1-phosphate
    Galactose 1-phosphate
    • Cat. No.:
    • B1594035
    • CAS No.:
    • 2255-14-3
    • Molecular Formula:
    • C6H13O9P
    • Molecular Weight:
    • 260.14 g/mol
    Description
    Alpha-D-galactose 1-phosphate is a D-galactopyranose 1-phosphate having alpha-configuration at the anomeric centre. It has a role as an Escherichia coli metabolite and a mouse metabolite. It is a D-galactopyrano...
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  • Maltopentaose
    Maltopentaose
    • Cat. No.:
    • B1675942
    • CAS No.:
    • 34620-76-3
    • Molecular Formula:
    • C30H52O26
    • Molecular Weight:
    • 828.7 g/mol
    Description
    Maltopentaose is a maltopentaose pentasaccharide in which the glucose residue at the reducing end is in the aldehydo open-chain form.
    Maltopentaose is a metabolite found in or produced by Escherichia coli (st...
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  • Chrysogine
    Chrysogine
    • Cat. No.:
    • B2519729
    • CAS No.:
    • 42599-89-3
    • Molecular Formula:
    • C10H10N2O2
    • Molecular Weight:
    • 190.20 g/mol
    Description
    Chrysogine has been reported in Fusarium sambucinum and Penicillium chrysogenum with data available.
    metabolite of Penicillium chrysogenum;  structure
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  • 3-Octanol
    3-Octanol
    • Cat. No.:
    • B3420838
    • CAS No.:
    • 29063-28-3
    • Molecular Formula:
    • C8H18O
    • Molecular Weight:
    • 130.23 g/mol
    Description
    Octan-3-ol is a secondary alcohol that is octane substituted by a hydroxy group at position 3. It has a role as a human metabolite, a plant metabolite, a pheromone and a flavouring agent. It is an octanol and a ...
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  • Alanine
    Alanine
    • Cat. No.:
    • B10760868
    • CAS No.:
    • 130380-93-7
    • Molecular Formula:
    • C3H7NO2
    • Molecular Weight:
    • 89.09 g/mol
    Description
    L-alanine is the L-enantiomer of alanine. It has a role as an EC 4.3.1.15 (diaminopropionate ammonia-lyase) inhibitor and a fundamental metabolite. It is a pyruvate family amino acid, a proteinogenic amino acid,...
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  • L-Leucine
    L-Leucine
    • Cat. No.:
    • B10760876
    • CAS No.:
    • 71000-80-1
    • Molecular Formula:
    • C6H13NO2
    • Molecular Weight:
    • 131.17 g/mol
    Description
    L-leucine is the L-enantiomer of leucine. It has a role as a plant metabolite, an Escherichia coli metabolite, a Saccharomyces cerevisiae metabolite, a human metabolite, an algal metabolite and a mouse metabolit...
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  • Neoechinulin A
    Neoechinulin A
    • Cat. No.:
    • B15581876
    • CAS No.:
    • Molecular Formula:
    • C19H21N3O2
    • Molecular Weight:
    • 323.4 g/mol
    Description
    neoechinulin A has been reported in Aspergillus ruber, Aspergillus stellatus, and other organisms with data available.
    from the marine-derived fungus Aspergillus sp.;  structure in first source...
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